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Compound of Interest

Compound Name: Monooctyl phthalate-d4

Cat. No.: B15557701

Monooctyl Phthalate-d4: A Technical Safety and
Handling Guide

This technical guide provides an in-depth overview of the material safety data for Monooctyl
phthalate-d4, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical suppliers to ensure a
comprehensive understanding of its properties and handling requirements.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of Monooctyl
phthalate-d4. These computed properties provide essential data for experimental design and
safety considerations.
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Property Value Source
Molecular Formula C16H18D404 [1112][3]
Molecular Weight 282.37 g/mol [11[2][41[5]
CAS Number 1398065-74-1 [1][2]
Appearance Not Available [2]
Purity >95% (HPLC) [1][6]
XLogP3 5.3 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

C)c;untg p 4 ]
Rotatable Bond Count 9 [4]

Exact Mass

282.17691616 Da

[4]

Monoisotopic Mass

282.17691616 Da

[4]

Topological Polar Surface Area  63.6 A2 [4]
Heavy Atom Count 20 [4]
Complexity 301 [4]

Toxicological and Hazard Information

While specific toxicological data for Monooctyl phthalate-d4 is limited, information for related
phthalates indicates potential hazards. The GHS classification for a related compound, Dioctyl
phthalate, suggests it may cause long-lasting harmful effects to aquatic life.[7][8]

Hazard Statements:
e H413: May cause long-lasting harmful effects to aquatic life.[7][8]

Precautionary Statements:
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e P273: Avoid release to the environment.[7][8]
e P501: Dispose of contents/container to an approved waste disposal plant.[7][8]

It is crucial to handle this compound with care, assuming it may present similar hazards to
other phthalates until more specific data becomes available. To the best of current knowledge,
the chemical, physical, and toxicological properties have not been thoroughly investigated.[7]

Experimental Protocols

Detailed experimental protocols for specific assays involving Monooctyl phthalate-d4 are not
available in standard material safety data sheets. However, the following protocols for safe
handling, storage, and disposal are compiled from available safety information.

Handling Protocol

e Engineering Controls: Handle in accordance with good industrial hygiene and safety
practices.[9] Ensure adequate ventilation, especially in confined areas.[9]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields.[10]

o Skin Protection: Wear suitable protective clothing and gloves.[8][10] Inspect gloves prior to
use and use proper glove removal technique.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are
experienced.[9]

o General Hygiene: Avoid contact with skin, eyes, or clothing.[9][10] Do not breathe vapors or
aerosols.[7] Wash hands after working with the substance.[7]

Storage Protocol

o Storage Conditions: Store in a refrigerator at 2-8°C.[2][5] Keep containers tightly closed.[7]

e Incompatible Materials: Avoid contact with oxidizing agents.[9]
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First Aid Measures

 Inhalation: Remove to fresh air.[9] If symptoms occur, get medical attention.[9]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[9] Take off
immediately all contaminated clothing.[7]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[9] Get medical attention.[9]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[9] Get medical
attention if you feel unwell.

Visualized Workflows

The following diagrams illustrate logical workflows for handling and responding to incidents
involving Monooctyl phthalate-d4.
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Caption: General workflow for safely handling Monooctyl phthalate-d4.
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Caption: Emergency first aid response for exposure to Monooctyl phthalate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Monooctyl phthalate-d4 material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557701#monooctyl-phthalate-d4-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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